Cas no 2137518-44-4 (2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline)

• Product Name: 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline
• CAS No: 2137518-44-4
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 6564334
• PubChem ID: 165854205
• Update Time: 2025-10-31

2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline
• EN300-1131918
• 2137518-44-4

• Inchi： 1S/C10H8F3N3/c11-10(12,13)6-1-2-8(14)7(5-6)9-15-3-4-16-9/h1-5H,14H2,(H,15,16)
• InChI Key： LPYZFXVNLGUREI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C2=NC=CN2)C=1)N)(F)F

Computed Properties

• Exact Mass: 227.06703175g/mol
• Monoisotopic Mass: 227.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline

Comprehensive Overview of 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline (CAS No. 2137518-44-4): Properties, Applications, and Innovations

The compound 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline (CAS No. 2137518-44-4) is a specialized organic molecule featuring a unique combination of an imidazole ring and a trifluoromethyl-substituted aniline moiety. This structural duality endows it with distinct chemical properties, making it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery. Meanwhile, the imidazole ring contributes to its potential as a ligand in catalysis or as a building block for heterocyclic frameworks.

In recent years, the demand for fluorinated compounds like 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline has surged due to their pivotal role in designing bioactive molecules. Researchers frequently explore its utility in kinase inhibitors, antifungal agents, and anticancer drug candidates, aligning with trends in precision medicine. The compound's CAS No. 2137518-44-4 is often cited in patent literature, underscoring its industrial relevance. Additionally, its compatibility with cross-coupling reactions and click chemistry methodologies makes it a versatile tool for synthetic chemists.

From an environmental perspective, the trifluoromethyl moiety’s persistence has sparked discussions on green chemistry alternatives. Innovations in catalytic fluorination and biodegradable derivatives are actively investigated to mitigate ecological concerns. This aligns with the broader shift toward sustainable synthesis practices, a topic dominating academic and industrial forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline, ensuring purity and reproducibility in research settings.

The compound’s nomenclature, including its IUPAC name and CAS registry number, is critical for database searches and regulatory compliance. Laboratories prioritize accurate labeling to avoid confusion with structurally similar entities. Furthermore, its solubility in polar aprotic solvents like DMF or DMSO facilitates its use in high-throughput screening assays. As the pharmaceutical industry leans toward fragment-based drug design, this molecule’s modularity positions it as a promising scaffold.

Emerging applications of 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline extend to material science, where its aromatic and heterocyclic components contribute to the development of organic semiconductors and luminescent materials. Its thermal stability and electronic properties are under scrutiny for next-generation OLEDs and photovoltaic devices. Such interdisciplinary potential underscores the importance of collaborative research between chemists and engineers.

In summary, 2-(1H-imidazol-2-yl)-4-(trifluoromethyl)aniline (CAS No. 2137518-44-4) exemplifies the convergence of synthetic utility and multifunctional applicability. Its role in addressing contemporary challenges—from drug resistance to renewable energy—highlights its significance in modern chemistry. Future studies may focus on optimizing its synthetic routes or expanding its therapeutic and technological horizons.